![molecular formula C23H25N3O4S B2779586 2-(benzo[d][1,3]dioxole-5-carboxamido)-N-(2-(cyclohex-1-en-1-yl)ethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide CAS No. 955759-02-1](/img/structure/B2779586.png)
2-(benzo[d][1,3]dioxole-5-carboxamido)-N-(2-(cyclohex-1-en-1-yl)ethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain a benzo[d][1,3]dioxole subunit . Benzo[d][1,3]dioxole is a structural motif present in many natural products and synthetic organic compounds . It’s known for its pharmaceutical and biological applications .
Synthesis Analysis
The synthesis of compounds incorporating the benzo[d][1,3]dioxole subunit has been reported . For example, dioxole functionalized metal–organic frameworks (MOFs) have been synthesized by combining benzo[d][1,3]dioxole-4,7-dicarboxylic acid (dioxole-BDC) and Zn(II) under solvothermal conditions . Similarly, organoselenium compounds incorporating the benzo[d][1,3]dioxole subunit have been synthesized .Molecular Structure Analysis
The structure of compounds containing the benzo[d][1,3]dioxole subunit has been determined by single-crystal X-ray diffraction studies . For instance, in the case of dioxole functionalized MOFs, the dioxole group binds to the Zn(II) ions .Scientific Research Applications
Antibacterial Agents
Research on novel analogs of benzo[d]thiazolyl substituted compounds, such as pyrazol-5-ones, has shown promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. These compounds exhibit their antibacterial effects at non-cytotoxic concentrations, indicating potential applications in developing new antimicrobial therapies (Palkar et al., 2017).
Dopamine D(2)-like Receptor Binding
Derivatives and structural analogs of certain carboxamide compounds have shown the ability to bind to dopamine D(2)-like receptors in vitro. This binding affinity suggests potential applications in the development of antipsychotic drugs, as some compounds demonstrated behavior indicative of antipsychotic properties without inducing catalepsy, which is predictive of extrapyramidal side effects in humans (Pinna et al., 2002).
EGFR Inhibitors
A series of benzo[d]thiazole-2-carboxamide derivatives have been designed and synthesized, evaluated for cytotoxicity against cancer cell lines with high expression of epidermal growth factor receptor (EGFR). Several of these compounds showed moderate to excellent potency, indicating their potential as EGFR inhibitors in cancer therapy (Zhang et al., 2017).
Antimicrobial and Anti-proliferative Activities
Thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety have been synthesized and evaluated for their antimicrobial and anti-proliferative activities. These compounds exhibited interesting biological properties, with some showing significant inhibitory effects against HCT-116 cancer cells, indicating their potential in developing new antimicrobial and anticancer agents (Mansour et al., 2020).
Future Directions
properties
IUPAC Name |
2-(1,3-benzodioxole-5-carbonylamino)-N-[2-(cyclohexen-1-yl)ethyl]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O4S/c27-21(15-6-8-17-18(12-15)30-13-29-17)26-23-25-20-16(7-9-19(20)31-23)22(28)24-11-10-14-4-2-1-3-5-14/h4,6,8,12,16H,1-3,5,7,9-11,13H2,(H,24,28)(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOMVVWYUWOYDAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C2CCC3=C2N=C(S3)NC(=O)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.